![molecular formula C16H20BrN3O2 B4018519 1-(4-bromophenyl)-3-(4-methyl-1,4-diazepan-1-yl)-2,5-pyrrolidinedione](/img/structure/B4018519.png)
1-(4-bromophenyl)-3-(4-methyl-1,4-diazepan-1-yl)-2,5-pyrrolidinedione
Overview
Description
1-(4-bromophenyl)-3-(4-methyl-1,4-diazepan-1-yl)-2,5-pyrrolidinedione, also known as BRL-15572, is a novel compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of pyrrolidinedione derivatives and has been found to exhibit a range of biological activities.
Mechanism of Action
The mechanism of action of 1-(4-bromophenyl)-3-(4-methyl-1,4-diazepan-1-yl)-2,5-pyrrolidinedione is not fully understood. However, it has been suggested that it acts on the GABAergic system by enhancing the activity of GABA-A receptors. GABA-A receptors are inhibitory receptors that play a crucial role in regulating neuronal excitability. By enhancing the activity of GABA-A receptors, this compound may reduce neuronal excitability, leading to its anxiolytic, anticonvulsant, and antidepressant effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase the activity of GABA-A receptors, leading to its anxiolytic, anticonvulsant, and antidepressant effects. Additionally, this compound has been found to exhibit anti-inflammatory and antinociceptive effects. It has also been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-(4-bromophenyl)-3-(4-methyl-1,4-diazepan-1-yl)-2,5-pyrrolidinedione is its specificity towards GABA-A receptors. This makes it a useful tool for studying the role of GABA-A receptors in various physiological and pathological conditions. Additionally, this compound has been found to be well-tolerated in animal studies, indicating its potential as a therapeutic agent. However, one of the limitations of this compound is its complex synthesis method, which requires expertise in organic chemistry. Additionally, its mechanism of action is not fully understood, which may limit its therapeutic potential.
Future Directions
There are several future directions for research on 1-(4-bromophenyl)-3-(4-methyl-1,4-diazepan-1-yl)-2,5-pyrrolidinedione. One area of research could focus on elucidating its mechanism of action, which may lead to the development of more specific and effective therapeutic agents. Additionally, further studies could investigate its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of research could focus on developing more efficient synthesis methods for this compound, which would make it more accessible for research purposes. Finally, studies could investigate the long-term effects of this compound on neuronal function and overall health.
Scientific Research Applications
1-(4-bromophenyl)-3-(4-methyl-1,4-diazepan-1-yl)-2,5-pyrrolidinedione has been extensively studied for its potential therapeutic applications. It has been found to exhibit a range of biological activities, including anticonvulsant, anxiolytic, and antidepressant effects. This compound has also been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, it has been found to exhibit anti-inflammatory and antinociceptive effects.
properties
IUPAC Name |
1-(4-bromophenyl)-3-(4-methyl-1,4-diazepan-1-yl)pyrrolidine-2,5-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20BrN3O2/c1-18-7-2-8-19(10-9-18)14-11-15(21)20(16(14)22)13-5-3-12(17)4-6-13/h3-6,14H,2,7-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJXRFKJHUNPXJQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCN(CC1)C2CC(=O)N(C2=O)C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20BrN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.